Methyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)-3-oxopropanoate

• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol
• IUPAC Name: methyl 3-(2-methyl-1,2,4-triazol-3-yl)-3-oxopropanoate
• InChI: InChI=1S/C7H9N3O3/c1-10-7(8-4-9-10)5(11)3-6(12)13-2/h4H,3H2,1-2H3
• InChI Key: UHDKPCWUKLAQGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C(=O)CC(=O)OC

Description

Methyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C7H9N3O3 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

NaH (7.84 g, 196 mmol of a 60% dispersion in oil) was added portion-wise to a solution of 6.18 g (34.5 mmol) of 1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone (Ohta, S.; Kawasaki, I.; Fukuno, A.; Yamashita, M.; Tada, T.; Kawabata, T. Chem. Pharm. Bull. (1993), 41(7), 1226-31) in 100 ml dimethylcarbonate. The mixture was heated to 90° C. for 2 hour forming a thick slurry. After cooling to room temperature, the mixture was slowly transferred to 1N HCl over ice. The pH of the mixture was brought to about 7 with NaHCO3 before being saturated with NaCl and extracted 4 times with EtOAc. The EtOAc was dried (MgSO4) and concentrated to give an oil that was chromatographed on silica gel (100% DCM followed by gradient elution to 50% EtOAc in DCM). Product (5.3 g) was obtained as an oil. NMR: 3.78 (s, 3H), 4.11 (s, 2H), 4.22 (s, 3H), 7.94 (s, 1H).

Synthesis routes and methods II

Procedure details

NaH (7.84 g, 196 mmol of a 60% dispersion in oil) was added portionwise to a solution of 6.18 g (34.5 mmol) of 1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone (Ohta, S.; Kawasaki, I.; Fukuno, A.; Yamashita, M.; Tada, T.; Kawabata, T. Chem. Pharm. Bull. (1993), 41(7), 1226-31) in 100 ml dimethylcarbonate. The mixture was heated to 90° C. for 2 hour forming a thick slurry. After cooling to room temperature, the mixture was slowly transferred to 1N HCl over ice. The mixture was brought to about pH 7 with NaHCO3, then saturated with NaCl and extracted 4 times with EtOAc. The combined EtOAc layers were dried over anhydrous MgSO4, then concentrated to give an oil that was chromatographed on silica gel (100% DCM followed by gradient elution to 50% EtOAc in DCM). The title compound (5.3 g) was obtained as an oil. NMR: 3.78 (s, 3H), 4.11 (s, 2H), 4.22 (s, 3H), 7.94 (s, 1H).